Cas no 27473-54-7 (5-Isoxazolemethanamine,3-(2-furanyl)-)
27473-54-7 structure
Product Name:5-Isoxazolemethanamine,3-(2-furanyl)-
CAS No:27473-54-7
MF:C8H8N2O2
MW:164.161321640015
CID:251212
PubChem ID:45099270
Update Time:2025-04-19
5-Isoxazolemethanamine,3-(2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolemethanamine,3-(2-furanyl)-
- Isoxazole,5-(aminomethyl)-3-(2-furyl)- (8CI)
- 27473-54-7
- (3-(Furan-2-yl)isoxazol-5-yl)methanamine
-
- Inchi: 1S/C8H8N2O2/c9-5-6-4-7(10-12-6)8-2-1-3-11-8/h1-4H,5,9H2
- InChI Key: KXCUGZCNTASALA-UHFFFAOYSA-N
- SMILES: O1C(CN)=CC(C2=CC=CO2)=N1
Computed Properties
- Exact Mass: 164.05864
- Monoisotopic Mass: 164.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2A^2
- XLogP3: 0
Experimental Properties
- PSA: 65.19
5-Isoxazolemethanamine,3-(2-furanyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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